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Compound of Interest

Compound Name: 5-hydroxy-2-methylbenzonitrile

CAS No.: 101349-82-0

Cat. No.: B6151872

Get Quote

Executive Summary & Application Context
5-Hydroxy-2-methylbenzonitrile (also known as 3-cyano-4-methylphenol) is a critical

pharmacophore scaffold, appearing as an intermediate in the synthesis of PI3K inhibitors and

as a bioactive natural product sequestered by arthropods (e.g., Glomeris spp.).

Accurate structural characterization of this compound is often complicated by two factors:

Labile Proton Exchange: The phenolic hydroxyl group exhibits extreme chemical shift

variability (

5.0 – 10.5 ppm) depending on solvent choice.

Regioisomeric Confusion: It is frequently confused with its isomer, 4-hydroxy-2-

methylbenzonitrile, which shares identical mass (MW 133.15) and similar polarity.

This guide provides a definitive protocol for validating the 5-hydroxy regioisomer using 1H

NMR, comparing solvent performance, and establishing splitting patterns that rule out false

positives.
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Structural Context & Theoretical Prediction[1]
To interpret the spectrum, we must first map the scalar coupling network. The molecule

consists of a trisubstituted benzene ring with a "1,2,5" substitution pattern (Benzonitrile=1).

Molecular Geometry & Coupling Network
Protons: Three aromatic protons (

), one methyl group (

), and one hydroxyl (

).

Coupling Logic:

&

: Vicinal (Ortho) coupling (

Hz).

&

: Meta coupling (

Hz).

&

: Para coupling (negligible/broadening).

Visualization: Structural Assignment Workflow
The following diagram maps the specific protons to their expected splitting signals.
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5-Hydroxy-2-methylbenzonitrile
(C8H7NO)

Substituents:
1-CN (W)
2-Me (D)
5-OH (D)

Proton H3
(Ortho to Me)
(Meta to CN)Shielding/Deshielding

Proton H4
(Ortho to OH)
(Meta to Me)

Proton H6
(Ortho to OH)
(Ortho to CN)

Signal: Doublet (d)
δ ~7.1 - 7.3 ppm

J ~8.0 Hz
Couples with H4

Signal: dd
δ ~6.8 - 7.0 ppm

J ~8.0, 2.5 Hz

Couples with H3 & H6

Signal: Doublet (d)
δ ~7.0 - 7.1 ppm

J ~2.5 Hz

Couples with H4

Click to download full resolution via product page

Caption: Predicted splitting tree based on 1,2,5-substitution. H4 is the diagnostic 'doublet of

doublets' linking the spin system.

Comparative Analysis: Solvent System Performance
The choice of solvent is not merely about solubility; it dictates the visibility of the phenolic

proton and the resolution of the aromatic region.

Table 1: Solvent Performance Matrix
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Feature
DMSO-d6

(Recommended)
CDCl3 (Alternative)

Methanol-d4 (Not
Recommended)

OH Signal

Sharp Singlet (

9.8 - 10.2 ppm). H-

bonding stabilizes the

proton, preventing

exchange.

Broad/Invisible. Rapid

exchange causes

peak broadening; shift

drifts with

concentration.

Absent. Rapid

exchange with solvent

deuterium (OD)

eliminates the signal

entirely.

Aromatic Resolution

High. Polar character

separates H4 and H6

effectively.

Medium. Risk of

overlap between

H4/H6 due to lack of

H-bonding

stabilization.

High. Good resolution,

but loss of OH signal

removes a validation

checkpoint.

Water Peak 3.33 ppm (Usually

distinct).

1.56 ppm (Can

overlap with

impurities).

4.87 ppm (Interferes

with OH region if not

exchanged).

Suitability
Best for full

characterization.

Good for non-polar

impurities check.

Useful only if OH

detection is irrelevant.

Key Insight: For publication-quality data, DMSO-d6 is mandatory. The presence of the sharp

phenolic singlet at ~10 ppm serves as an internal purity check; if this peak is broad or absent in

DMSO, the sample is likely wet or acidic.

Isomeric Differentiation (The "Self-Validating"
Protocol)
The most common analytical error is misidentifying the 5-hydroxy isomer as the 4-hydroxy

isomer (4-hydroxy-2-methylbenzonitrile). Mass spectrometry cannot distinguish them. 1H NMR

is the only rapid method to do so.

The "Splitting Fingerprint" Test
To validate your compound as 5-hydroxy-2-methylbenzonitrile, observe the aromatic splitting

patterns.
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Feature 5-Hydroxy Isomer (Target)
4-Hydroxy Isomer (False

Positive)

Coupling Logic
H3 and H4 are neighbors

(Ortho).

H3 is isolated (between Me

and CN).

H3 Signal Doublet (d, ~8 Hz)
Singlet (s) (or weak meta

doublet)

H4/H5 Signal Doublet of Doublets (dd) (H4) Doublet (d) (H5 couples to H6)

Conclusion Requires Ortho Coupling (d) Requires Singlet (s)

Validation Rule: If you see a sharp aromatic singlet around 6.7-7.0 ppm, you likely have the 4-

hydroxy isomer, not the 5-hydroxy target.

Experimental Protocol
Reagents & Equipment[2][3][4][5][6]

Compound: >5 mg 5-hydroxy-2-methylbenzonitrile.

Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (Tetramethylsilane).

Instrument: 400 MHz or higher (600 MHz recommended for resolving H4/H6).

Step-by-Step Workflow
Preparation: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d6. Ensure complete dissolution

(sonicate if necessary).

Acquisition:

Pulse Angle: 30° or 90°.

Relaxation Delay (D1): >5 seconds. (Critical: Phenolic protons have long T1 times; short

delays reduce integration accuracy).

Scans: 16 (minimum) to 64.
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Processing:

Reference TMS to 0.00 ppm or residual DMSO pentet to 2.50 ppm.

Apply exponential multiplication (LB = 0.3 Hz) for sensitivity, or Gaussian for resolution.

D2O Shake (Optional Validation):

After acquiring the standard spectrum, add 1 drop of D2O to the tube.

Shake and re-acquire.

Result: The peak at ~10 ppm (OH) should disappear. The aromatic peaks will remain but

may shift slightly.

Detailed Spectral Assignment (DMSO-d6)
Based on substituent effects and literature data on similar benzonitrile derivatives [1, 2], the

following assignment is the standard for the pure compound.
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Shift (

ppm)
Mult. Integral

Coupling (

Hz)
Assignment

Structural
Logic

10.10 - 10.30 s (br) 1H - -OH

Phenolic

proton

(Deshielded

by H-bond).

7.25 - 7.35 d 1H 8.2 H-3

Meta to CN,

Ortho to Me.

Most

deshielded

aromatic.

7.05 - 7.15 d 1H 2.6 H-6

Ortho to CN

(deshield),

Ortho to OH

(shield).

6.90 - 7.00 dd 1H 8.2, 2.6 H-4

Ortho to OH

(shield), Para

to CN.

2.35 - 2.45 s 3H - -CH3

Benzylic

methyl.

Deshielded

by CN ortho

effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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